Cas no 6855-64-7 (2-Phenyl-1H-indol-5-amine)

• Product Name: 2-Phenyl-1H-indol-5-amine
• CAS No: 6855-64-7
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD17012057
• CID: 392918
• PubChem ID: 9837182
• Update Time: 2025-10-29

2-Phenyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1H-indol-5-amine
• 1H-Indol-5-amine, 2-phenyl-
• 2-phenyl-5-aminoindole
• 2-phenyl-5-amino-1H-indole
• 2-Phenyl-indol-5-ylamin
• 2-phenyl-indol-5-ylamine
• 5-Amino-2-phenylindol
• 5-Amino-2-phenylindole
• AK103202
• ANW-65015
• CTK1J1973
• SureCN1465037
• BQXQPVNUVFCTJS-UHFFFAOYSA-N
• 0590AC
• AX8234741
• ST24041000
• AKOS016005126
• AMY7638
• DS-4039
• 6855-64-7
• DTXSID70431564
• SCHEMBL1465037
• CHEMBL4217601
• FT-0710263
• MFCD17012057
• DB-083364

• MDL： MFCD17012057
• Inchi： 1S/C14H12N2/c15-12-6-7-13-11(8-12)9-14(16-13)10-4-2-1-3-5-10/h1-9,16H,15H2
• InChI Key： BQXQPVNUVFCTJS-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 3

Experimental Properties

• PSA: 41.81

2-Phenyl-1H-indol-5-amine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-Phenyl-1H-indol-5-amine

Exploring the Versatile Applications and Properties of 2-Phenyl-1H-indol-5-amine (CAS No. 6855-64-7)

2-Phenyl-1H-indol-5-amine (CAS No. 6855-64-7) is a fascinating organic compound that has garnered significant attention in both academic and industrial research. This indole derivative is characterized by its unique molecular structure, which combines a phenyl group with an indole core. The presence of the amine functional group at the 5-position of the indole ring makes this compound particularly valuable for various synthetic and medicinal applications. Researchers and chemists often refer to it as 5-amino-2-phenylindole, highlighting its structural features.

The growing interest in 2-Phenyl-1H-indol-5-amine can be attributed to its potential role in the development of novel pharmaceutical intermediates. With the increasing demand for drug discovery and biologically active compounds, this molecule has become a key player in the synthesis of more complex structures. Its ability to serve as a building block in organic synthesis has made it a staple in many laboratories. Moreover, the compound's relevance in material science and fluorescence studies has further expanded its applications.

One of the most searched questions about 2-Phenyl-1H-indol-5-amine is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability at room temperature makes it a practical choice for laboratory use, though it is recommended to store it in a cool, dry place to maintain its integrity. The molecular weight of 2-Phenyl-1H-indol-5-amine is approximately 208.25 g/mol, and its melting point ranges between 150-155°C, depending on the purity of the sample.

In recent years, the compound has been explored for its potential in fluorescence labeling and sensor development. The indole core, known for its electron-rich nature, contributes to the compound's ability to interact with light, making it a candidate for optical materials. This aligns with the current trend in green chemistry and sustainable materials, where researchers are actively seeking eco-friendly alternatives for industrial applications. The versatility of 2-Phenyl-1H-indol-5-amine in these areas underscores its importance in modern chemistry.

Another hot topic surrounding 2-Phenyl-1H-indol-5-amine is its role in heterocyclic chemistry. Heterocycles are a cornerstone of medicinal chemistry, and the indole scaffold is one of the most prevalent motifs in FDA-approved drugs. The presence of the phenyl group in 2-Phenyl-1H-indol-5-amine adds an extra layer of complexity, enabling the design of molecules with enhanced bioactivity and selectivity. This has led to a surge in publications and patents featuring this compound, particularly in the context of cancer research and neurodegenerative disease studies.

The synthesis of 2-Phenyl-1H-indol-5-amine typically involves multi-step reactions, starting from readily available precursors. One common method includes the Fischer indole synthesis, followed by selective functionalization at the 5-position. Researchers are also investigating catalytic methods to improve the yield and reduce the environmental impact of the synthesis process. These advancements are in line with the broader shift toward atom economy and waste minimization in chemical manufacturing.

From a commercial perspective, the demand for 2-Phenyl-1H-indol-5-amine has been steadily increasing, driven by its applications in academic research and industrial R&D. Suppliers often highlight its high purity (≥98%) and compliance with analytical standards, ensuring reproducibility in experiments. Pricing trends indicate that the compound is competitively priced compared to other specialty chemicals, making it accessible to a wide range of users. Additionally, the rise of custom synthesis services has made it easier for researchers to obtain tailored quantities of this compound for specific projects.

Looking ahead, the future of 2-Phenyl-1H-indol-5-amine appears promising, with ongoing research exploring its potential in nanotechnology and bioimaging. Its compatibility with click chemistry and other modern synthetic techniques positions it as a valuable tool for interdisciplinary studies. As the scientific community continues to uncover new applications for this compound, its relevance in both fundamental and applied research is expected to grow. For those interested in exploring its properties further, consulting peer-reviewed journals and chemical databases is highly recommended.